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Synthesis of Dibutyl Phenyl Phosphate

Dibutyl phenyl phosphate (DBPP) is an organophosphate compound with applications as a plasticizer and

flame retardant in polymers, plastics, and coatings [1] [2]. The synthesis is a two-step process starting from

phenol, proceeding through a key intermediate, phenyl phosphorodichloridate [3].

Detailed Experimental Protocols

Step 1: Synthesis of Phenyl Phosphorodichloridate

This first step involves the reaction between phenol and phosphoryl chloride (POCL₃) to form the

intermediate, phenyl phosphorodichloridate [4] [3].

Reaction Equation: C₆H₅OH + POCL₃ → C₆H₅OP(O)CL₂ + HCl
Procedure [4]:

Set up a reaction vessel equipped with a stirrer, condenser, and heating mantle.
Charge the vessel with phosphoryl chloride and a catalytic amount of aluminum chloride
(AlCl₃) (0.25 - 5.0 mole percent based on phenol) or activated aluminum metal (0.003 - 0.5%
by weight based on phenol).

Heat the mixture to a temperature between 85°C and 110°C.
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Gradually add phenol in incremental portions to the stirred mixture. The mole ratio of

phosphoryl chloride to phenol should be between 1:1 and 2:1.
Maintain the temperature until the evolution of hydrogen chloride (HCl) gas subsides, typically

within 30 minutes to 3 hours.
Remove residual HCl and unreacted POCL₃ under reduced pressure (e.g., heating to 150°C at

10 mm Hg).
Purification and Handling [5] [6]:

The crude phenyl phosphorodichloridate can be used directly in the next step or purified via
distillation.

It is a moisture-sensitive liquid. It decomposes in water and causes severe skin and eye
irritation. Use personal protective equipment (PPE) including gloves, goggles, and a faceshield.

All operations should be conducted in a well-ventilated fume hood.

Step 2: Synthesis of Dibutyl Phenyl Phosphate

The second step involves the reaction of the intermediate with n-butanol to yield the final product [3].

Reaction Equation: C₆H₅OP(O)CL₂ + 2 C₄H₉OH → C₆H₅OP(O)(OC₄H₉)₂ + 2 HCl
Procedure [3]:

Charge the phenyl phosphorodichloridate from the previous step into a reactor.
Cool the reactor contents to 10°C or lower using an ice bath.

Slowly add n-butanol to the cooled, stirred reaction mixture. The mole ratio of n-butanol to the
dichloridate should be approximately 2:1.

Maintain the temperature below 10°C during the addition to control the reaction.
After the alcohol addition is complete, heat the reaction mixture to 60°C for one hour.
Cool the mixture to 40°C and add a 10% sodium hydroxide solution to neutralize the liberated
HCl until the aqueous phase is alkaline to phenolphthalein.

Separate the organic phase and wash it with water until the washings are neutral.
Recover the crude dibutyl phenyl phosphate. Further purification, such as stripping under

vacuum, can be performed to remove volatile impurities and water [3].
Safety: This reaction also produces HCl gas. Appropriate scrubbing or trapping is necessary.

Synthesis Workflow

The following diagram illustrates the complete two-step synthesis process:
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Start Synthesis

Step 1: React Phenol with POCI₃
Catalyst: AlCl₃

Temp: 85-110°C

Intermediate:
Phenyl Phosphorodichloridate

Step 2: Cool to <10°C
Add n-Butanol

Then heat to 60°C

Workup & Purification
Neutralize with NaOH

Wash with Water
Dry under Vacuum

Product:
Dibutyl Phenyl Phosphate

Click to download full resolution via product page

Chemical Data and Properties

Table 1: Physical Properties of Reagents and Products
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Compound
CAS
Number

Molecular
Formula

Molecular
Weight

Boiling
Point

Density
Flash
Point

Phenol [4] 108-95-2 C₆H₆O 94.11 ~182 °C 1.07

g/cm³

79 °C

Phosphoryl Chloride [4] 10025-

87-3

POCL₃ 153.33 105.8 °C 1.645

g/cm³

-

n-Butanol [3] 71-36-3 C₄H₁₀O 74.12 117.7 °C 0.81

g/cm³

35 °C

Phenyl

Phosphorodichloridate
[5] [6]

770-12-7 C₆H₅CL₂O₂P 210.98 241-243

°C

1.412

g/mL

113 °C

Dibutyl Phenyl
Phosphate [7] [8]

2528-36-
1

C₁₄H₂₃O₄P 286.30 333.3 °C 1.076
g/cm³

169.1
°C

Table 2: Toxicological Data for Dibutyl Phenyl Phosphate

Test Type Species Result Reference

Acute Oral Toxicity (LD₅₀) Rat 2140 mg/kg [7]

Acute Oral Toxicity (LD₅₀) Mouse 1790 mg/kg [7]

Acute Dermal Toxicity (LD₅₀) Rabbit >5000 mg/kg [7]

Inhalation Toxicity (LC) Rat >7 mg/m³ [7]

Occupational Exposure Limit - 3.5 mg/m³ (skin) [7]

Critical Safety Notes
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Corrosive and Toxic Reagents: Phosphoryl chloride reacts violently with water and is corrosive.

Phenyl phosphorodichloridate is moisture-sensitive, corrosive, and causes severe skin burns [5]
[6].

Hydrogen Chloride Gas: Both synthesis steps produce HCl gas, which is toxic and corrosive.
Reactions must be performed in a fume hood with adequate gas scrubbing.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, chemical
splash goggles, a lab coat, and a faceshield. Consider using type ABEK respirator filters where

there is a risk of inhalation [5].
Toxicological Profile: DBPP has moderate acute toxicity via ingestion and inhalation. Chronic

exposure can lead to effects on the liver, blood, and nervous system. It also shows reproductive
toxicity in animal studies [7].

Analytical Characterization

While the search results do not contain specific spectral data for DBPP, the following standard methods are

recommended for characterizing the product and confirming its identity and purity:

Gas Chromatography (GC): To determine purity and check for volatile impurities [3].

Spectroscopy: ¹H NMR, ¹³C NMR, and ³¹P NMR spectroscopy are essential for confirming the
molecular structure.

Mass Spectrometry (MS): For verifying the molecular weight and fragmentation pattern.

Suggestions for Further Information

The available information is primarily from a 1975 patent [3]. For the most current and detailed laboratory

procedures, I suggest you:

Consult Specialty Chemical Suppliers: Technical data sheets from suppliers like Sigma-Aldrich or

TCI Chemical often provide updated safety and handling information for related compounds [5] [6].
Search Scientific Databases: A focused search on SciFinder or Reaxys will yield more recent

journal articles with optimized synthetic procedures and full spectroscopic characterization data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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